4-(Methylsulfinyl)benzonitrile

• IUPAC Name: 4-methylsulfinylbenzonitrile
• InChI: InChI=1S/C8H7NOS/c1-11(10)8-4-2-7(6-9)3-5-8/h2-5H,1H3
• InChI Key: ZKFYBOCMRDEHJS-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)C1=CC=C(C=C1)C#N
• Molecular Formula: C8H7NOS
• Molecular Weight: 165.21 g/mol

Description

“4-(Methylsulfinyl)benzonitrile” is a chemical compound with the molecular formula C8H7NOS. It is also known as “Benzonitrile, 4-(methylsulfonyl)-” and "p-Methanesulfonylbenzonitrile".

Molecular Structure Analysis

The molecular structure of “4-(Methylsulfinyl)benzonitrile” can be represented by the IUPAC Standard InChI: InChI=1S/C8H7NO2S/c1-12(10,11)8-4-2-7(6-9)3-5-8/h2-5H,1H3. This structure is also available as a 2d Mol file or as a computed 3d SD file.

Physical And Chemical Properties Analysis

“4-(Methylsulfinyl)benzonitrile” has a molecular weight of 181.212. It is a solid at room temperature. More specific physical and chemical properties are not detailed in the search results.

Scientific Research Applications

Green Synthesis of Benzonitrile

• Application : Researchers have explored greener alternatives for benzonitrile synthesis. One such approach involves using ionic liquids with multiple roles. For instance, Fe₃O₄-CTAB nanoparticles (1.8 mol%) serve as competent catalysts for one-pot benzonitrile synthesis. .

Safety And Hazards

The safety data sheet for “4-(Methylsulfonyl)benzonitrile” indicates that it is classified as a skin irritant, eye irritant, and may cause respiratory irritation. It is advised to handle this compound with appropriate protective measures.

Synthesis routes and methods I

Procedure details

A stirred solution of 4-(methylthio)benzonitrile (Aldrich Chemical Co.) (36 mmol) in methylene chloride (50 mL) at -78° C. is treated dropwise with a slurry of m-chloroperbenzoic acid (36 mmol) in 50 mL of methylene chloride over a period of 30 minutes. The mixture is stirred an additional hour at -78° C. and then allowed to warm to room temperature. The reaction mixture is washed with 3N sodium hydroxide solution (50 mL), dried (magnesium sulfate) and concentrated at reduced pressure to obtain the title compound.

Synthesis routes and methods II

Procedure details